Cas no 1807070-91-2 (3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1807070-91-2
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 4877710
• Update Time: 2025-11-06

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5BrF2N2O/c10-1-5-7(4-15)6(9(11)12)3-14-8(5)2-13/h3-4,9H,1H2
• InChI Key： QVGWCWYGZVTNSK-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=C(C(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8

Additional information on 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Application of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1807070-91-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1807070-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, reactivity, and biological applications.

Recent studies have highlighted the utility of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable building block for the development of biologically active molecules. Researchers have successfully employed this compound in the synthesis of pyridine-based inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.

One notable application of this compound is in the development of covalent inhibitors. The bromomethyl group serves as an electrophilic warhead, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This mechanism has been exploited to design highly selective and potent inhibitors for challenging drug targets. For instance, recent work has demonstrated the use of this compound in the synthesis of irreversible inhibitors for Bruton's tyrosine kinase (BTK), a key player in B-cell signaling pathways.

In addition to its role in covalent inhibitor design, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde has also been utilized in the synthesis of fluorescent probes. The aldehyde functionality allows for conjugation with various fluorophores, enabling the development of tools for studying protein-ligand interactions and cellular processes. Such probes have been instrumental in advancing our understanding of disease mechanisms and facilitating high-throughput screening campaigns.

Despite its promising applications, challenges remain in the handling and storage of this compound due to its reactivity and potential instability. Recent studies have focused on optimizing synthetic protocols to improve yield and purity, as well as developing stable derivatives for long-term storage. These efforts are critical for ensuring the reproducibility and scalability of research involving this compound.

In conclusion, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1807070-91-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity profile and versatility make it a promising candidate for the development of novel therapeutics and research tools. Ongoing research is expected to further expand its applications and address current limitations, paving the way for new discoveries in the field.